Cas no 1351516-00-1 (1,7-Naphthyridine-2-carbaldehyde)

• Product Name: 1,7-Naphthyridine-2-carbaldehyde
• CAS No: 1351516-00-1
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 1090615
• PubChem ID: 72183128
• Update Time: 2025-10-28

1,7-Naphthyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine-2-carbaldehyde
• 1,7-Naphthyridine-2-carboxaldehyde
• CS-0444900
• 1351516-00-1
• DTXSID50858619
• A920456
• SCHEMBL2010554
• DB-345575

• MDL： MFCD22571406
• Inchi： 1S/C9H6N2O/c12-6-8-2-1-7-3-4-10-5-9(7)11-8/h1-6H
• InChI Key： WKOGUTJHFSUQNA-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=CN=CC2=N1

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8Ų

1,7-Naphthyridine-2-carbaldehyde Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,7-Naphthyridine-2-carbaldehyde

1,7-Naphthyridine-2-carbaldehyde: A Comprehensive Overview

1,7-Naphthyridine-2-carbaldehyde (CAS No. 1351516-00-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as naphthyridine aldehyde, is a derivative of naphthyridine, a heterocyclic aromatic compound with two nitrogen atoms in its structure. The presence of the aldehyde group at the 2-position of the naphthyridine ring introduces unique chemical properties, making it a valuable molecule for various applications.

The molecular formula of 1,7-naphthyridine-2-carbaldehyde is C₁₁H₇N₂O, and its molecular weight is approximately 189.2 g/mol. The compound exists as a crystalline solid under standard conditions and exhibits a melting point of around 240°C. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its use in various chemical reactions and synthesis processes.

Recent studies have highlighted the potential of naphthyridine aldehydes in drug discovery and development. Researchers have explored their ability to act as scaffolds for designing bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 1,7-naphthyridine-2-carbaldehyde derivatives can inhibit the activity of certain enzymes associated with inflammatory diseases, suggesting their potential as therapeutic agents.

In the realm of materials science, naphthyridine aldehydes have been investigated for their role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalytic applications. A research team from the University of Cambridge reported that incorporating 1,7-naphthyridine-2-carbaldehyde into MOF structures significantly enhances their adsorption capacity for gases such as CO₂ and CH₄.

The synthesis of 1,7-naphthyridine-2-carbaldehyde typically involves multi-step organic reactions. One common approach is the condensation of appropriate naphthyridine derivatives with carbonyl compounds under acidic or basic conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the degradation pathways of naphthyridine aldehydes is crucial for assessing their ecological impact. Studies conducted by the European Chemicals Agency (ECHA) indicate that these compounds undergo rapid biodegradation under aerobic conditions, posing minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 1,7-naphthyridine-2-carbaldehyde (CAS No. 1351516-00-1) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent breakthroughs in research underscore its potential to contribute significantly to the development of novel drugs and advanced materials. As ongoing studies continue to uncover new insights into its properties and uses, this compound remains a focal point for scientific innovation.